Cas no 852815-03-3 (1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-)

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]- structure
852815-03-3 structure
Product name:1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-
CAS No:852815-03-3
MF:C14H16N2O2
MW:244.289043426514
CID:1840385
PubChem ID:24271096

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-
    • 5-(4-isopropylphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
    • SCHEMBL4746928
    • AKOS000351133
    • 852815-03-3
    • DA-38600
    • Inchi: InChI=1S/C14H16N2O2/c1-9(2)10-4-6-11(7-5-10)13-8-12(14(17)18)15-16(13)3/h4-9H,1-3H3,(H,17,18)
    • InChI Key: USXLRZUALGBJAK-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CC=C(C=C1)C2=CC(=NN2C)C(=O)O

Computed Properties

  • Exact Mass: 244.121177757g/mol
  • Monoisotopic Mass: 244.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.1Ų

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